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Compound of Interest

Compound Name: 10-Methoxyibogamine

Cat. No.: B8700735

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of tabernanthalog (TBG), a novel non-
hallucinogenic analog of ibogaine, with its parent compound. Ibogaine, an indole alkaloid found
in the Tabernanthe iboga plant, has shown promise in treating substance use disorders, but its
clinical development has been hampered by hallucinogenic effects and cardiotoxicity.[1][2][3]
10-Methoxyibogamine is chemically identical to ibogaine, and for the purposes of this guide,
data for ibogaine will be used as the primary comparator for TBG.

Tabernanthalog was engineered to retain the therapeutic properties of ibogaine while mitigating
its adverse effects.[1][4][5] This water-soluble synthetic molecule can be produced in a single
step, offering a significant advantage for research and potential therapeutic development.[5][6]
Preclinical studies in rodent models have demonstrated its potential in reducing addiction-
related behaviors and alleviating symptoms of depression and anxiety, without inducing
hallucinations or cardiotoxicity associated with ibogaine.[4][7][8]

Performance Comparison: Tabernanthalog vs.
Ibogaine

The following tables summarize the key quantitative data from preclinical studies, comparing
the performance of tabernanthalog and ibogaine across critical assays for hallucinogenic
potential, cardiotoxicity, and therapeutic efficacy.
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Table 1: Hallucinogenic Potential Assessment

The head-twitch response (HTR) in mice is a widely accepted behavioral proxy for
hallucinogenic effects in humans.[9]

Head-Twitch
Compound Dose (mg/kg) Reference
Response (Count)

Vehicle N/A ~0 [10]
5-MeO-DMT (Positive

10 ~25 [10]
Control)
Ibogaine Analog (IBG) 40 ~5 [10]
Tabernanthalog (TBG) 40 ~0 [10]

Note: IBG is a closely related ibogaine analog used in the comparative study.

Table 2: Cardiotoxicity Profile (hERG Inhibition)

Inhibition of the human ether-a-go-go-related gene (hERG) potassium channel is a key
indicator of potential cardiotoxicity, specifically the risk of drug-induced cardiac arrhythmias.[11]

Fold-Change vs.

Compound hERG IC50 (pM) . Reference
Ibogaine

Ibogaine 1 - [10]

Tabernanthalog (TBG) ~100 ~100-fold less potent [71[10]

Table 3: Therapeutic Potential in an Animal Model of
Depression (Forced Swim Test)

The forced swim test is a common behavioral assay in rodents used to screen for
antidepressant effects. A decrease in immobility time is indicative of an antidepressant-like
effect.
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Treatment Immobility Time (seconds) Reference
Vehicle ~150 [3]
Tabernanthalog (TBG) ~75 [3]

Table 4: Therapeutic Potential in an Animal Model of
Alcohol Addiction

This experiment models binge-drinking behavior in mice. A reduction in alcohol consumption
indicates a potential anti-addictive effect.

Alcohol Consumption

Treatment (Post-Binge) Reference
(g/kgl4h)

Vehicle ~4.0 [10]

Tabernanthalog (TBG) ~2.0 [10]

Table 5: Therapeutic Potential in an Animal Model of
Heroin Addiction

This assay measures cue-induced relapse to heroin-seeking behavior in rats. A lower number
of lever presses indicates a reduction in drug-seeking behavior.

Treatment (Administered

] Active Lever Presses Reference
12-14 days prior to test)
Vehicle ~30 [10]
Tabernanthalog (TBG) ~10 [10]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication
and further investigation.
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Head-Twitch Response (HTR) Assay

Objective: To assess the hallucinogenic potential of a compound.
Subjects: Male C57BL/6J mice.[8]

Procedure:

[¢]

A small magnet is affixed to the head of each mouse.

[e]

Mice are individually placed in a chamber surrounded by a magnetometer detection coil.[8]

[e]

Following administration of the test compound (e.g., TBG, ibogaine analog, or a positive
control like 5-MeO-DMT), the number of rapid, side-to-side head movements is recorded
for a specified duration.[5][10]

[e]

Head twitches are identified by their characteristic sinusoidal waveform and frequency.[5]

Endpoint: The total number of head twitches during the observation period.

hERG Inhibition Assay

Objective: To evaluate the potential for a compound to induce cardiotoxicity.
Method: Whole-cell patch-clamp electrophysiology.[12]

Cell Line: Human Embryonic Kidney (HEK) 293 cells stably expressing the hERG potassium
channel.[12]

Procedure:

o hERG-expressing HEK293 cells are cultured and prepared for electrophysiological
recording.

o A glass micropipette forms a high-resistance seal with the cell membrane (giga-seal).

o The membrane patch is ruptured to allow for whole-cell voltage clamping.
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o A specific voltage protocol is applied to elicit hERG channel currents. For instance, cells
are held at -80 mV, depolarized to +20 mV to open the channels, and then repolarized to
-40 mV to measure the characteristic tail current.[13]

o The test compound is perfused at various concentrations, and the inhibition of the hERG
tail current is measured.

« Endpoint: The half-maximal inhibitory concentration (IC50) is calculated from the
concentration-response curve.

Forced Swim Test (FST)

o Objective: To assess antidepressant-like activity.
e Subjects: Mice.[14]

e Procedure:

o Mice are individually placed in a transparent cylindrical tank (e.g., 30 cm height x 20 cm
diameter) filled with water (23-25°C) to a depth of 15 cm, making it impossible for them to
escape or touch the bottom.[14]

o The total test duration is typically 6 minutes.[15]
o Behavior is recorded via video. The last 4 minutes of the test are typically analyzed.

o The duration of immobility (making only minimal movements to keep the head above
water) is scored.[15]

» Endpoint: The total time spent immobile. A significant reduction in immobility time compared
to the vehicle control is interpreted as an antidepressant-like effect.[16]

Intermittent Access 2-Bottle Choice (Alcohol Addiction
Model)

» Objective: To model binge-drinking behavior and evaluate the effect of a compound on
alcohol consumption.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0195577
https://pmc.ncbi.nlm.nih.gov/articles/PMC3353513/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3353513/
https://www.youtube.com/watch?v=1BhAUbGOy6s
https://www.youtube.com/watch?v=1BhAUbGOy6s
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8700735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e Subjects: Mice.[10]

e Procedure:

[¢]

Mice are housed individually and given access to two bottles: one containing water and
the other a 20% ethanol solution.

o Access to the ethanol bottle is provided intermittently (e.g., 24 hours, 3-4 times a week)
over several weeks to establish a pattern of binge-like drinking.

o Following the establishment of this behavior, a single dose of the test compound (e.g.,
TBG) or vehicle is administered.

o The amount of ethanol and water consumed is measured over a subsequent access
period (e.g., 4 hours).

o Endpoint: The volume of ethanol consumed, typically normalized to the mouse's body weight
(9/kg).

Cue-Induced Reinstatement of Heroin Seeking

¢ Objective: To model relapse behavior in opioid addiction.
e Subjects: Rats.[1]
e Procedure:

o Self-Administration Training: Rats are trained to press a lever to receive an intravenous
infusion of heroin, which is paired with a cue (e.g., a light and a tone).

o Extinction: The heroin is withheld, and lever presses no longer result in an infusion or the
presentation of the cue. This continues until the lever-pressing behavior is significantly
reduced.

o Treatment: The test compound (e.g., TBG) or vehicle is administered.

o Reinstatement Test: After a period (e.g., 12-14 days), the rats are placed back in the
operant chambers, and the cue (light and tone) is presented without the availability of
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heroin.

o Endpoint: The number of presses on the previously active lever. A reduction in lever presses
indicates a decrease in drug-seeking behavior.

Visualizations
Signaling Pathway of Tabernanthalog

Caption: Proposed signaling pathway for Tabernanthalog's therapeutic effects.

Experimental Workflow for Preclinical Validation

Caption: Workflow for the preclinical validation of Tabernanthalog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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